Cas no 2166618-00-2 (1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2166618-00-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6102039
• PubChem ID: 165785987
• Update Time: 2025-10-30

1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-ylethan-1-one
• 2166618-00-2
• EN300-1269568
• 1-[2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-yl]ethan-1-one

• Inchi： 1S/C9H13NO3S/c1-3-13-4-8(12)9-10-7(5-14-9)6(2)11/h5,8,12H,3-4H2,1-2H3
• InChI Key： JDRVQFJQTGGQDG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C(COCC)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-4-ylethan-1-one

Introduction to 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-4-ylethan-1-one (CAS No. 2166618-00-2)

1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2166618-00-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and ethoxy functionalities, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one is composed of a thiazole ring and an ethoxy-substituted hydroxyethyl group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its versatile biological activities, including antimicrobial, antifungal, and anticancer properties. The ethoxy-substituted hydroxyethyl group adds additional functional groups that can influence the compound's solubility, stability, and biological activity.

The synthesis of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one typically involves a multi-step process. One common approach is to start with the reaction of 4-chloroacetylthiazole with an appropriate alcohol to form the corresponding ester. Subsequent reduction of the ester to the alcohol followed by oxidation to the ketone yields the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activities, recent studies have highlighted the potential of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Another area of interest is the antimicrobial activity of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one. Research conducted at a leading pharmaceutical institute showed that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum antimicrobial activity makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

Beyond its direct therapeutic applications, 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one has also been explored as a lead compound for drug discovery. Its unique structure and biological properties make it an excellent starting point for structure-based drug design. Computational studies have identified several structural modifications that could enhance its potency and selectivity for specific targets.

In addition to its biological activities, the physicochemical properties of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one are crucial for its pharmaceutical development. The compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Stability studies have shown that it remains stable under a wide range of storage conditions, ensuring its shelf life and reliability in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-ylethan-1-one. Preliminary results from phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-thiazol-4-yethanone (CAS No. 2166618-00-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.